Cas no 1259040-13-5 (tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1259040-13-5
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 2152889
• PubChem ID: 75273709
• Update Time: 2025-07-18

tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4-HYDROXY-2-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
• CID 75273709
• 1-Piperidinecarboxylic acid, 4-hydroxy-2-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-5-4-9(14)6-8(12)7-13/h8-9,13-14H,4-7H2,1-3H3
• InChI Key： VWVWYFVYZSIVFW-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 70

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±27.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Additional information on tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1259040-13-5)

tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1259040-13-5) is a versatile piperidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a hydroxyl group and a hydroxymethyl group on the piperidine ring, making it a valuable intermediate for drug development. Its Boc-protected (tert-butoxycarbonyl) amine enhances stability during synthetic processes, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for piperidine-based intermediates like tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers frequently search for "Boc-protected piperidine synthesis" or "hydroxymethyl piperidine applications," reflecting its relevance in neurodegenerative disease research. The compound's structural flexibility allows for modifications targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery.

The synthesis of CAS No. 1259040-13-5 often involves stereoselective reduction and Boc protection strategies, topics frequently discussed in organic chemistry forums. Analytical techniques such as NMR and HPLC confirm its high purity, critical for API (Active Pharmaceutical Ingredient) manufacturing. Users searching for "piperidine derivative characterization" or "tert-butyl carbamate stability" will find this compound's robust chemical properties particularly noteworthy.

Beyond pharmaceuticals, tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate is explored in material science for designing biodegradable polymers. Its hydrophilic groups improve compatibility in hydrogel formulations, aligning with trends in sustainable biomaterials. Queries like "piperidine in green chemistry" highlight its potential in eco-friendly applications.

Storage and handling of CAS No. 1259040-13-5 require attention to moisture sensitivity, a common concern for Boc-protected compounds. Best practices include anhydrous conditions and inert atmosphere packaging, details often searched by laboratory technicians. Regulatory compliance is ensured through GMP-grade documentation, addressing queries like "pharmaceutical intermediate safety data."

In summary, tert-butyl 4-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate bridges academic research and industrial applications, driven by its multifunctional reactivity. Its alignment with drug discovery trends and sustainable chemistry positions it as a compound of enduring scientific interest.